N1-(furan-2-ylmethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(furan-2-ylmethyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• InChI: InChI=1S/C18H23N3O5S2/c22-17(18(23)20-13-15-6-3-11-26-15)19-9-8-14-5-1-2-10-21(14)28(24,25)16-7-4-12-27-16/h3-4,6-7,11-12,14H,1-2,5,8-10,13H2,(H,19,22)(H,20,23)
• InChI Key: UKIGZXUIBHKPBF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H23N3O5S2
• Molecular Weight: 425.5 g/mol

Description

N1-(furan-2-ylmethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H23N3O5S2 and its molecular weight is 425.52. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Chemical Reactions

N1-(furan-2-ylmethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide and related compounds have been studied for their role in enhancing catalytic activities in chemical reactions. One such application is in the Cu-catalyzed N-arylation of anilines and cyclic secondary amines, where N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a related compound, has shown effectiveness. This method facilitates the coupling of a broad range of (hetero)aryl bromides with various amines under relatively low temperatures, showcasing the utility of these compounds in creating pharmaceutically relevant building blocks (Bhunia, Kumar, & Ma, 2017).

Synthesis and Structural Modification

The chemical synthesis and structural modification of compounds related to this compound have been explored to develop new chemical entities with potential applications. For instance, the regiocontrolled synthesis of γ-hydroxybutenolides via photooxygenation of 2-thiophenyl-substituted furans demonstrates the strategic modification of furan and thiophene units for creating compounds with desired chemical properties (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016).

Pharmaceutical and Biological Applications

While the focus is on excluding drug use, dosage, and side effects, it's important to note that related compounds have been investigated for their pharmacological properties, such as antagonistic activities at specific receptor sites, which could inform further research into therapeutic applications without delving into clinical aspects (Grimwood et al., 2011).

Imaging and Diagnostic Tools

Compounds with structural similarities to this compound have been utilized in the development of imaging agents, such as PET radiotracers, for noninvasive monitoring of specific biological processes, highlighting their potential in diagnostic applications (Horti et al., 2019).

Organic Synthesis and Chemical Properties

The synthesis of novel pyridine and naphthyridine derivatives starting from furan or thiophene compounds demonstrates the versatility of these heterocycles in organic synthesis. Such research contributes to the development of new chemical entities with diverse applications, from materials science to pharmaceuticals (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).